molecular formula C23H16N4O3S B2904840 4-cyano-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide CAS No. 895023-69-5

4-cyano-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

Cat. No.: B2904840
CAS No.: 895023-69-5
M. Wt: 428.47
InChI Key: GBUHAVLUCFBSFB-UHFFFAOYSA-N
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Description

4-cyano-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C23H16N4O3S and its molecular weight is 428.47. The purity is usually 95%.
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Biological Activity

The compound 4-cyano-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a complex organic molecule characterized by its unique structural features, which include a cyano group and a dioxinobenzothiazole scaffold. This compound has garnered interest in medicinal chemistry due to its potential biological activities, including anticancer and antimicrobial properties. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and data tables.

Molecular Formula and Weight

  • Molecular Formula : C₁₈H₁₈N₄O₂S
  • Molecular Weight : Approximately 358.43 g/mol

Structural Features

The compound features:

  • A cyano group (-C≡N), which can enhance reactivity.
  • A dioxino[2,3-f][1,3]benzothiazole moiety that contributes to its biological activity.
  • A pyridin-3-ylmethyl substituent that may influence pharmacological interactions.

Anticancer Activity

Research indicates that compounds with similar structural frameworks exhibit significant anticancer properties. For instance:

  • Cytotoxic Effects : Studies have shown that benzothiazole derivatives can induce apoptosis in various cancer cell lines. For example, one study reported that a related compound demonstrated high cytotoxic activity against human promyelocytic leukemic HL-60 cells, suggesting a potential for similar activity in the target compound .

Antimicrobial Properties

The antimicrobial efficacy of benzothiazole derivatives has been well-documented:

  • Inhibition Zones : In vitro tests have shown that certain benzothiazole derivatives exhibit strong antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus cereus, while showing limited or no activity against Gram-negative bacteria like Escherichia coli .

Antioxidant Activity

Compounds with similar scaffolds have also been evaluated for their antioxidant capabilities:

  • DPPH Assay Results : The antioxidant potency of synthesized benzothiazole derivatives was measured using the DPPH assay. One study found that certain derivatives had IC50 values comparable to ascorbic acid, indicating significant antioxidant potential .

Case Study 1: Synthesis and Evaluation of Related Compounds

A novel series of benzothiazole derivatives were synthesized and tested for their biological activities:

  • Findings : Compound 6 from this series showed the highest antioxidant capacity with an IC50 of 0.015 mg/mL compared to ascorbic acid (IC50 = 0.022 mg/mL) .

Case Study 2: Structure-Activity Relationship (SAR)

The structure-activity relationship of various benzothiazole derivatives was explored:

  • Results : The presence of specific substituents significantly influenced biological activity. For example, the introduction of a cyano group in the structure enhanced cytotoxic properties against cancer cell lines .

Comparative Data Table

Compound NameKey FeaturesBiological Activity
This compoundCyano group; Dioxinobenzothiazole scaffoldPotential anticancer and antimicrobial properties
Benzothiazole Derivative ANo cyano group; Similar scaffoldModerate cytotoxicity against HL-60 cells
Benzothiazole Derivative BFluorinated; No dioxin groupStrong antibacterial against S. aureus

Properties

IUPAC Name

4-cyano-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H16N4O3S/c24-12-15-3-5-17(6-4-15)22(28)27(14-16-2-1-7-25-13-16)23-26-18-10-19-20(11-21(18)31-23)30-9-8-29-19/h1-7,10-11,13H,8-9,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GBUHAVLUCFBSFB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C(O1)C=C3C(=C2)SC(=N3)N(CC4=CN=CC=C4)C(=O)C5=CC=C(C=C5)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H16N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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